Cas no 149139-37-7 (Ethyl 5-amino-1H-pyrazole-1-carboxylate)

• Product Name: Ethyl 5-amino-1H-pyrazole-1-carboxylate
• CAS No: 149139-37-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 103533
• Update Time: 2023-08-02

Ethyl 5-amino-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid, 5-amino-, ethyl ester
• 1H-Pyrazole-1-carboxylicacid,5-amino-,ethylester(9CI)
• ethyl 5-amino-1H-pyrazole-1-carboxylate
• Ethyl 5-amino-1H-pyrazole-1-carboxylate

• Inchi： 1S/C6H9N3O2/c1-2-11-6(10)9-5(7)3-4-8-9/h3-4H,2,7H2,1H3
• InChI Key： NPQBVCQXDABUIU-UHFFFAOYSA-N
• SMILES： O(C(N1C(=CC=N1)N)=O)CC

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1